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Compound of Interest

Compound Name: 2-Methylazetidine

Cat. No.: B154968 Get Quote

An In-Depth Technical Guide to the Safe Handling of 2-Methylazetidine

This guide provides comprehensive safety and handling protocols for 2-Methylazetidine,

tailored for researchers, scientists, and drug development professionals. The information herein

is synthesized from authoritative safety data sheets and chemical databases to ensure

technical accuracy and promote a culture of safety in the laboratory. The structure of this

document is designed to logically flow from hazard identification to emergency response,

providing not just instructions, but the rationale behind them.

Hazard Identification and Risk Assessment
A foundational understanding of a chemical's properties is the first step in a robust safety

assessment. 2-Methylazetidine (CAS No: 19812-49-8) is a cyclic amine that, while a valuable

building block, possesses hazards that demand careful management.[1] Its risk profile stems

from its flammability, volatility, and physiological effects upon contact or ingestion.

Physicochemical Properties
The physical properties of 2-Methylazetidine influence its behavior in the laboratory

environment, particularly its volatility and potential for vapor accumulation.
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Property Value Source

Molecular Formula C₄H₉N PubChem[1]

Molecular Weight 71.12 g/mol PubChem[1]

Boiling Point 72-76 °C ChemicalBook[2]

Density ~0.817 g/cm³ (Predicted) ChemicalBook[2]

pKa 11.33 ± 0.40 (Predicted) ChemicalBook[2]

GHS Classification
The Globally Harmonized System (GHS) provides a universal framework for communicating

the hazards of chemical products. 2-Methylazetidine is classified as follows:

Hazard Class Category Pictogram Signal Word
Hazard
Statement

Flammable

Liquids
3 🔥 Warning

H226:

Flammable liquid

and vapour.

Acute Toxicity,

Oral
4 ❗ Warning

H302: Harmful if

swallowed.

Skin

Corrosion/Irritatio

n

2 ❗ Warning
H315: Causes

skin irritation.

Serious Eye

Damage/Irritation
2A ❗ Warning

H319: Causes

serious eye

irritation.

This classification is based on available Safety Data Sheet information and may vary by

supplier.

In-Depth Hazard Analysis
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Flammability: As a Category 3 flammable liquid, 2-Methylazetidine has a flash point that

makes it susceptible to ignition under ambient laboratory conditions. Vapors are heavier than

air and may travel a considerable distance to an ignition source, creating a flashback hazard.

The risk of vapor forming an explosive mixture with air is significant, especially in poorly

ventilated or confined spaces.[3]

Health Hazards:

Oral Toxicity: The compound is classified as harmful if swallowed, indicating that ingestion

of relatively small quantities can cause significant adverse health effects.

Skin and Eye Irritation: Direct contact with the liquid or its vapors can cause skin irritation

and serious eye irritation. As a heterocyclic amine, its basicity and ability to be absorbed

can lead to localized inflammation and discomfort. Prolonged or repeated contact should

be avoided to prevent the development of more severe skin conditions. Eye contact poses

a risk of significant damage and requires immediate and thorough rinsing.[3][4]

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure prevention is critical. The hierarchy of controls prioritizes

the elimination or substitution of hazards, followed by engineering controls, administrative

procedures, and finally, personal protective equipment.

The Hierarchy of Controls
This diagram illustrates the preferred order of control measures to reduce exposure risk.
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Hierarchy of Controls

Elimination
(Most Effective)

Substitution

Engineering Controls

Administrative Controls

Personal Protective Equipment
(Least Effective)
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2-Methylazetidine Spill Response

Spill Occurs

Is the spill large or
are you trained to handle it?

Evacuate Area
Activate Alarm

Call Emergency Response

No

Alert others
Control ignition sources

Ventilate area

Yes

Don appropriate PPE

Contain spill with
inert absorbent material

Collect residue with
spark-proof tools

Place in sealed container
for hazardous waste disposal

Decontaminate area

Click to download full resolution via product page

Caption: A workflow for responding to a 2-Methylazetidine spill.
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First Aid Measures
Immediate action is crucial in the event of an exposure.

Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, provide oxygen. Seek

immediate medical attention. [4][5][6]

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing all contaminated clothing and shoes.

[6][7]Seek medical attention if irritation persists.

[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open to

ensure thorough rinsing. [5][7]Remove contact

lenses if present and easy to do. [5]Seek

immediate medical attention from an

ophthalmologist. [8]

Ingestion

Do NOT induce vomiting. [4][9]Rinse the mouth

with water. If the person is conscious, have

them drink one or two glasses of water. Seek

immediate medical attention. [8]

Fire Fighting
Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam. [8]

[5]Avoid using a direct stream of water, as it may spread the flammable liquid.

Protective Equipment: Firefighters must wear full protective clothing and a self-contained

breathing apparatus (SCBA). [3][4]* Hazards: Vapors can form explosive mixtures with air.

Containers may rupture violently when heated. [3]Hazardous combustion products include

carbon oxides (CO, CO₂) and nitrogen oxides (NOx). [3][4]
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Waste Disposal
All waste containing 2-Methylazetidine must be treated as hazardous.

Collection: Collect waste solvent and contaminated materials (e.g., absorbent pads, gloves)

in a sturdy, leak-proof, and clearly labeled container. [10]* Disposal: Do not dispose of 2-
Methylazetidine down the drain or in the regular trash. [10]All chemical waste must be

disposed of through a licensed hazardous waste disposal company, in accordance with all

federal, state, and local regulations. [4][10]* Empty Containers: Empty containers must be

triple-rinsed. The first rinseate must be collected and disposed of as hazardous waste.

[10]After rinsing, labels should be fully defaced or removed before the container is discarded.

[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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